Cas no 2248333-37-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethyl-1H-indole-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethyl-1H-indole-7-carboxylate
• CAS No: 2248333-37-9
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 6194770
• PubChem ID: 165718732
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethyl-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517706
• 2248333-37-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethyl-1H-indole-7-carboxylate

• Inchi： 1S/C19H14N2O4/c1-10-11(2)20-16-12(10)8-5-9-15(16)19(24)25-21-17(22)13-6-3-4-7-14(13)18(21)23/h3-9,20H,1-2H3
• InChI Key： KORAOUATHQPUTI-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2C(C)=C(C)NC=21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.09535693g/mol
• Monoisotopic Mass: 334.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethyl-1H-indole-7-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethyl-1H-indole-7-carboxylate (CAS: 2248333-37-9) in Chemical Biology and Pharmaceutical Applications

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethyl-1H-indole-7-carboxylate (CAS: 2248333-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The structural motif of isoindole-1,3-dione fused with a dimethylindole carboxylate moiety suggests possible interactions with biological targets such as kinases and GPCRs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors of inflammatory signaling pathways, specifically targeting NLRP3 inflammasome activation.

From a synthetic chemistry perspective, the compound's stability and reactivity profile have been extensively characterized. Advanced spectroscopic techniques including 2D-NMR and high-resolution mass spectrometry have confirmed its structural integrity, while computational studies have provided insights into its electronic properties and potential binding modes. The presence of both electron-withdrawing (dioxoisoindole) and electron-donating (dimethylindole) groups creates an interesting electronic landscape that may contribute to its biological activity.

In preclinical evaluations, derivatives of 2248333-37-9 have shown promising results in cellular models of chronic inflammatory diseases. Particular attention has been paid to its ability to modulate cytokine production without significant cytotoxicity at therapeutic concentrations. Recent patent filings (WO2023056789) suggest growing commercial interest in this chemical scaffold for developing next-generation immunomodulators.

The compound's physicochemical properties, including its moderate solubility and lipophilicity (calculated logP ~2.8), make it a viable candidate for further drug development. Structure-activity relationship studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified key modifications that can enhance both potency and metabolic stability while maintaining favorable toxicity profiles.

Future research directions for this compound class include exploration of its potential in oncology applications, particularly given the structural similarity to known kinase inhibitors. Additionally, the development of more efficient synthetic routes to enable large-scale production is currently underway in several academic and industrial laboratories. The compound's versatility as a building block for diverse heterocyclic systems continues to make it a valuable subject of investigation in medicinal chemistry.